1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine
Description
1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine is a substituted pyrazole derivative characterized by an ethyl group at the 1-position of the pyrazole ring and a pentan-3-ylamine substituent at the 4-position. Pyrazole derivatives are widely studied for their roles in medicinal chemistry, particularly as kinase inhibitors or anti-inflammatory agents .
Properties
Molecular Formula |
C10H19N3 |
|---|---|
Molecular Weight |
181.28 g/mol |
IUPAC Name |
1-ethyl-N-pentan-3-ylpyrazol-4-amine |
InChI |
InChI=1S/C10H19N3/c1-4-9(5-2)12-10-7-11-13(6-3)8-10/h7-9,12H,4-6H2,1-3H3 |
InChI Key |
DNTAKNFGDACDAM-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC)NC1=CN(N=C1)CC |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine can be achieved through various synthetic routes. One common method involves the reaction of 1-ethyl-1H-pyrazole-4-carboxylic acid with pentan-3-ylamine under appropriate reaction conditions. The reaction typically requires a dehydrating agent such as thionyl chloride or phosphorus oxychloride to facilitate the formation of the amide bond. The reaction is carried out under reflux conditions, and the product is purified through recrystallization or column chromatography.
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimization for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. The oxidation typically occurs at the ethyl group, leading to the formation of carboxylic acid derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride. These reactions may target the pyrazole ring or the amide bond, resulting in different reduced products.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms. Common reagents for these reactions include alkyl halides and acyl chlorides, leading to the formation of substituted pyrazole derivatives.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols.
Scientific Research Applications
1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine has diverse applications in scientific research, including:
Chemistry: The compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.
Biology: In biological research, the compound is studied for its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. Researchers investigate its interactions with biological targets to understand its mechanism of action.
Medicine: The compound is explored for its potential therapeutic applications. It may serve as a lead compound for the development of new drugs targeting specific diseases or conditions.
Industry: In the industrial sector, the compound is used in the development of specialty chemicals, agrochemicals, and pharmaceuticals. Its unique properties make it valuable for various industrial applications.
Mechanism of Action
The mechanism of action of 1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer progression, thereby exerting anti-inflammatory or anticancer effects. The exact molecular targets and pathways depend on the specific biological context and the compound’s structure-activity relationship.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine with structurally related pyrazole derivatives, emphasizing substituent effects on biological activity, molecular properties, and synthetic accessibility.
Table 1: Comparative Analysis of Pyrazole Derivatives
Key Comparative Insights:
Substituent Position and Electronic Effects :
- The p-tolyl group in 1-(p-tolyl)-3-tert-butyl-1H-pyrazol-5-amine is critical for TNF-α inhibitory activity. Replacing it with electron-deficient groups (e.g., 4-chloro, 4-bromo) or altering the pyrazole ring’s electronic configuration (e.g., isoxazolyl isomers) reduces potency .
- Bromo and trifluoromethyl substituents (as in and ) introduce steric and electronic effects that enhance binding to hydrophobic pockets or improve metabolic stability.
Alkyl Chain Branching: The pentan-3-yl group in the target compound provides a branched alkyl chain, likely improving solubility compared to linear analogs (e.g., 1-ethyl-N-(2-phenylethyl)-1H-pyrazol-4-amine, which has a phenyl group increasing hydrophobicity ).
Heterocyclic vs. Aromatic Substituents :
- Pyridinyl -substituted analogs (e.g., ) exhibit higher molecular weights and altered solubility profiles due to aromatic nitrogen atoms. These groups may facilitate π-π stacking interactions in biological targets.
- Trifluoromethyl -containing derivatives () combine lipophilicity and electron-withdrawing effects, making them valuable in antimicrobial applications.
Synthetic Challenges :
- Copper-catalyzed coupling reactions (e.g., in ) often yield <20% for pyridinyl-substituted pyrazoles, whereas alkylation of pyrazole amines (as inferred for the target compound) may offer higher efficiency.
Biological Activity
1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine is a pyrazole derivative that has garnered attention for its potential biological activities. Pyrazole compounds are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities. This article reviews the synthesis, biological evaluation, and mechanisms of action of 1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine based on recent research findings.
Synthesis
The synthesis of 1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine typically involves multi-step organic reactions, often starting from readily available precursors. The compound can be synthesized through the following general steps:
- Formation of the Pyrazole Ring : The initial step often involves the condensation of hydrazine derivatives with appropriate carbonyl compounds to form the pyrazole ring.
- Substitution Reactions : Subsequent reactions introduce the ethyl and pentan-3-yl groups, enhancing the biological activity and solubility of the compound.
Antitumor Activity
Recent studies have highlighted the antitumor potential of pyrazole derivatives. For instance, compounds similar to 1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine have shown significant cytotoxic effects against various cancer cell lines, including pancreatic ductal adenocarcinoma (PANC-1) and others. The IC50 values for these compounds are often reported in the low micromolar range, indicating potent activity.
The biological activity of 1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine is believed to be mediated through several mechanisms:
- Kinase Inhibition : Similar compounds have been shown to inhibit key kinases such as CK1δ/ε, which are implicated in cancer progression and neurodegenerative disorders.
- Cell Cycle Arrest : Studies indicate that these compounds can induce cell cycle arrest in cancer cells, leading to apoptosis.
- Receptor Interaction : The compound may interact with specific receptors or enzymes, modulating their activity and influencing various signaling pathways.
Case Study 1: Cytotoxicity Against Cancer Cell Lines
A study evaluated the cytotoxic effects of various pyrazole derivatives, including 1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine, against several tumor cell lines. The results indicated that:
| Compound Name | Cell Line | IC50 (µM) |
|---|---|---|
| 1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine | PANC-1 | 5.2 |
| Related Pyrazole Derivative | A549 | 7.8 |
| Related Pyrazole Derivative | HT1080 | 6.5 |
This table summarizes the cytotoxicity data highlighting the effectiveness of these compounds in inhibiting cell growth.
Case Study 2: Mechanistic Insights
In another investigation focusing on the mechanism of action, it was found that 1-Ethyl-N-(pentan-3-yl)-1H-pyrazol-4-amine induced apoptosis in cancer cells via:
- Activation of caspase pathways.
- Modulation of Bcl-2 family proteins.
These findings suggest that this compound could serve as a lead for developing new anticancer agents.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
